Cas no 1237117-50-8 (2-methoxy-4-[3-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 2-methoxy-4-[3-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 1237117-50-8
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18321767
• CID: 1218542
• PubChem ID: 53227617
• Update Time: 2025-04-20

2-methoxy-4-[3-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-[3-(trifluoromethyl)phenyl]benzoic Acid
• BS-30364
• DTXSID60691150
• 3-Methoxy-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
• 3-Methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• CS-0209301
• 3-Methoxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid
• MFCD18321767
• 1237117-50-8
• 2-METHOXY-4-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID

• MDL： MFCD18321767
• Inchi： 1S/C15H11F3O3/c1-21-13-8-10(5-6-12(13)14(19)20)9-3-2-4-11(7-9)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： LCINQJFPYOGNHP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 296.06602869g/mol
• Monoisotopic Mass: 296.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives